Cas no 831171-90-5 (1,4-Naphthalenedione, 3-hydroxy-6-methoxy-2-phenyl-)

• Product Name: 1,4-Naphthalenedione, 3-hydroxy-6-methoxy-2-phenyl-
• CAS No: 831171-90-5
• MF: C₁₇H₁₂O₄
• MW: 280.274785041809
• CID: 678196
• PubChem ID: 12194787
• Update Time: 2025-04-19

1,4-Naphthalenedione, 3-hydroxy-6-methoxy-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione, 3-hydroxy-6-methoxy-2-phenyl-
• 4-hydroxy-7-methoxy-3-phenylnaphthalene-1,2-dione
• 3-HYDROXY-6-METHOXY-2-PHENYLNAPHTHALENE-1,4-DIONE
• DTXSID00479934
• 831171-90-5

• Inchi： 1S/C17H12O4/c1-21-11-7-8-12-13(9-11)16(19)17(20)14(15(12)18)10-5-3-2-4-6-10/h2-9,18H,1H3
• InChI Key： AXUZLPRBASBECG-UHFFFAOYSA-N
• SMILES： OC1=C(C2C=CC=CC=2)C(C(C2C=C(C=CC=21)OC)=O)=O

Computed Properties

• Exact Mass: 280.07355886g/mol
• Monoisotopic Mass: 280.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų